Cas no 733740-52-8 (trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid)

• Product Name: trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid
• CAS No: 733740-52-8
• MF: C₁₅H₁₈O₃
• MW: 246.301624774933
• MDL: MFCD01311225
• CID: 1760286
• PubChem ID: 24722358
• Update Time: 2025-07-23

trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• TRANS-2-[2-(2-METHYLPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLIC ACID
• (1R,2S)-2-[2-(o-tolyl)-2-oxo-ethyl]cyclopentane-1-carboxylic acid
• LogP
• trans-2-[2-(2-Methylphenyl)-2-oxoethyl]-cyclopentane-1-carboxylic acid
• rel-(1R,2S)-2-[2-(2-Methylphenyl)-2-oxoethyl]cyclopentanecarboxylic acid
• MFCD01311225
• (1R,2S)-2-[2-(2-methylphenyl)-2-oxoethyl]cyclopentane-1-carboxylic acid
• 733740-52-8
• AKOS016017514
• DB-199998
• TRANS-2-[2-(2-METHYLPHENYL)-2-OXOETHYL]CYCLOPENTANE-1-CARBOXYLICACID
• DTXSID001150387
• trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid

• MDL： MFCD01311225
• Inchi： 1S/C15H18O3/c1-10-5-2-3-7-12(10)14(16)9-11-6-4-8-13(11)15(17)18/h2-3,5,7,11,13H,4,6,8-9H2,1H3,(H,17,18)/t11-,13+/m0/s1
• InChI Key： YULBUSBANSAEBU-WCQYABFASA-N
• SMILES： OC([C@@H]1CCC[C@H]1CC(C1C=CC=CC=1C)=O)=O

Computed Properties

• Exact Mass: 246.12600
• Monoisotopic Mass: 246.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 324
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 54.4Ų

Experimental Properties

• PSA: 54.37000
• LogP: 3.06870

Additional information on trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid

Introduction to trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic Acid (CAS No. 733740-52-8)

trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid, identified by its CAS number 733740-52-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic research. This compound belongs to a class of molecules that exhibit intriguing structural and functional properties, making it a valuable candidate for further exploration in drug discovery and synthetic chemistry.

The molecular structure of trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid consists of a cyclopentane ring substituted with an acetoxy group and an ethyl side chain that is further functionalized with a phenyl ring at the 2-position. This unique arrangement of functional groups imparts distinct chemical reactivity and potential biological activity, which has been the focus of numerous studies in recent years.

In the realm of pharmaceutical research, the significance of this compound lies in its potential as a building block for more complex molecules. The presence of both aromatic and heterocyclic components in its structure suggests that it may interact with biological targets in novel ways, offering opportunities for the development of new therapeutic agents. Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and pharmacokinetic properties of such compounds with greater accuracy, paving the way for more targeted drug design.

The synthesis of trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid presents both challenges and opportunities for synthetic chemists. The cyclopentane ring, being a strained system, requires careful handling to ensure high yields and purity. Additionally, the introduction of multiple substituents necessitates a multi-step synthetic route that must be optimized to minimize side reactions. Despite these challenges, recent reports have demonstrated innovative synthetic strategies that have improved the efficiency and scalability of producing this compound.

One particularly noteworthy development in the synthesis of this compound involves the use of transition metal-catalyzed reactions. These catalytic methods have allowed for more efficient transformations and have enabled the introduction of complex functional groups with high precision. For instance, palladium-catalyzed cross-coupling reactions have been employed to construct the cyclopentane ring from simpler precursors, while copper-mediated oxidation reactions have been used to introduce the acetoxy group.

The biological activity of trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid has been extensively studied in recent years. Initial pharmacological screening has revealed potential interactions with various biological targets, including enzymes and receptors involved in inflammatory pathways. These findings have prompted further investigation into its role as a lead compound for drug development. Specifically, researchers have been exploring its potential as an anti-inflammatory agent, given its structural similarity to known anti-inflammatory drugs.

In vitro studies have shown that this compound exhibits moderate inhibitory activity against several key enzymes implicated in inflammation, such as cyclooxygenase (COX) and lipoxygenase (LOX). While these activities are promising, they are not yet at levels comparable to established therapeutics. However, the unique structural features of this compound may offer advantages in terms of selectivity and reduced toxicity, which are critical factors in drug development.

Another area of interest has been the investigation of its effects on cellular pathways associated with pain perception. Preclinical studies have suggested that trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid may modulate pain signaling by interacting with transient receptor potential (TRP) channels. These channels are involved in the transmission of pain signals from sensory neurons to the central nervous system. By targeting these channels, this compound could potentially offer relief from chronic pain conditions.

The impact of recent technological advancements on the study of this compound cannot be overstated. High-throughput screening (HTS) techniques have enabled researchers to rapidly test thousands of compounds for their biological activity, significantly speeding up the drug discovery process. Additionally, advances in mass spectrometry have allowed for detailed structural elucidation and characterization of metabolites formed during biological testing.

The use of artificial intelligence (AI) and machine learning (ML) algorithms has also revolutionized the way researchers approach drug discovery. These tools can predict molecular properties and identify potential lead compounds based on large datasets. By integrating AI-driven approaches with traditional experimental methods, researchers can accelerate the development pipeline for new drugs like those derived from trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid.

In conclusion, trans-2-2-(2-Methylphenyl)-2-oxoethyl-cyclopentane-1-carboxylic acid represents a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. The ongoing synthesis and characterization efforts continue to yield valuable insights into its properties and applications. As research progresses, it is likely that this compound will play an increasingly important role in the development of new therapeutic agents aimed at treating various diseases.